Cas no 893741-66-7 (N-methyl-{5-(morpholinomethyl)-2-furylmethyl}amine)

• Product Name: N-methyl-{5-(morpholinomethyl)-2-furylmethyl}amine
• CAS No: 893741-66-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 714690
• PubChem ID: 16495000
• Update Time: 2025-04-19

N-methyl-{5-(morpholinomethyl)-2-furylmethyl}amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,N-methyl-5-(4-morpholinylmethyl)-
• N-Methyl-{[5-(morpholinomethyl)-2-furyl]methyl}amine
• N-methyl-1-[5-(morpholin-4-ylmethyl)furan-2-yl]methanamine
• MFCD06803236
• BB 0220398
• N-Methyl-1-[5-(morpholin-4-ylmethyl)furan-2-yl]methylamine
• MS-22665
• N-Methyl-1-{5-[(morpholin-4-yl)methyl]furan-2-yl}methanamine
• FT-0721393
• 4-{5-[(Methylamino)methyl]furan-2-ylmethyl}morpholine
• N-Methyl-1-(5-(morpholinomethyl)furan-2-yl)methanamine
• DTXSID40586191
• methyl({5-[(morpholin-4-yl)methyl]furan-2-yl}methyl)amine
• methyl({[5-(morpholin-4-ylmethyl)furan-2-yl]methyl})amine
• CS-0368154
• 4-{5-[(METHYLAMINO)METHYL]FURAN-2-YLMETHYL}MORPHOLINE 97%
• AKOS000320909
• 893741-66-7
• DB-078403
• N-methyl-{5-(morpholinomethyl)-2-furylmethyl}amine

• Inchi： 1S/C11H18N2O2/c1-12-8-10-2-3-11(15-10)9-13-4-6-14-7-5-13/h2-3,12H,4-9H2,1H3
• InChI Key： RVGSMPQAXGUMNM-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=C(CNC)O2)CC1

Computed Properties

• Exact Mass: 210.13700
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 37.6Ų

Experimental Properties

• PSA: 37.64000
• LogP: 1.16000